Cas no 22801-31-6 (L-Homocysteine-D-penicillamine Disulfide)

• Product Name: L-Homocysteine-D-penicillamine Disulfide
• CAS No: 22801-31-6
• MF: C₉H₂₀N₂O₄S₂
• MW: 284.39610004425
• CID: 1059483
• PubChem ID: 131699260
• Update Time: 2025-04-20

L-Homocysteine-D-penicillamine Disulfide Chemical and Physical Properties

Names and Identifiers

• L-Homocysteine-D-penicillamine Disulfide
• (2S)-2-amino-3-methyl-3-sulfanylbutanoic acid;(2S)-2-amino-4-sulfanylbutanoic acid
• 22801-31-6

• Inchi： 1S/C5H11NO2S.C4H9NO2S/c1-5(2,9)3(6)4(7)8;5-3(1-2-8)4(6)7/h3,9H,6H2,1-2H3,(H,7,8);3,8H,1-2,5H2,(H,6,7)/t2*3-/m00/s1
• InChI Key： WCHNGZKHWVYRKG-RUCXOUQFSA-N
• SMILES： SC(C)(C)[C@H](C(=O)O)N.SCC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 284.08644947g/mol
• Monoisotopic Mass: 284.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų